4'-Methoxy-3'-methyl-2,2,2-trifluoroacetophenone
Overview
Description
4’-Methoxy-3’-methyl-2,2,2-trifluoroacetophenone, also known by its chemical formula C₁₀H₉F₃O₂ , is a synthetic organic compound. It falls under the class of aromatic ketones and is characterized by its trifluoromethyl group (CF₃) attached to the phenyl ring. The compound exhibits a pale yellow appearance and is typically handled as a solid powder. Its molecular weight is approximately 204.15 g/mol .
Synthesis Analysis
Chemical Reactions Analysis
4’-Methoxy-3’-methyl-2,2,2-trifluoroacetophenone can participate in various chemical reactions, including condensation reactions, nucleophilic substitutions, and reductions. For instance, it undergoes condensation with biphenyl, terphenyl, and other aromatic compounds to form new 3F polymers . Further studies are needed to explore its reactivity in different contexts.
Scientific Research Applications
Organocatalysis
This compound is utilized as an organocatalyst in various chemical reactions. Its ability to facilitate the oxidation of tertiary amines and azines to N-oxides is particularly noteworthy. This application is crucial in synthesizing complex organic molecules where precise catalytic activity is required .
Synthesis of Fluorinated Polymers
4’-Methoxy-3’-methyl-2,2,2-trifluoroacetophenone: serves as a monomer in the creation of new fluorinated polymers. These polymers are characterized by high average molecular weight, exceptional thermal stability, and excellent film-forming properties, making them suitable for high-performance materials in aerospace and electronics .
Photoaffinity Labelling
In biochemistry, this compound is a precursor in synthesizing (trifluoromethyl)phenyldiazirines. These are used in photoaffinity labeling, a method to study biological macromolecules’ structure and function by covalently bonding a photoactivatable probe to a target molecule using light .
Mechanism of Action
Target of Action
This compound is a derivative of acetophenone , which is known to interact with various enzymes and receptors in the body.
Mode of Action
The mode of action of 4’-Methoxy-3’-methyl-2,2,2-trifluoroacetophenone is not well-documented. As a derivative of acetophenone, it may share some of the parent compound’s interactions. Acetophenone derivatives are known to interact with their targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking . .
Biochemical Pathways
It is known that trifluoroacetophenone can undergo condensation with various compounds to form new aromatic 3F polymers . These polymers have high average molecular weight, high thermal stability, and good film-forming properties . .
Pharmacokinetics
The trifluoromethyl group in the compound may enhance its lipophilicity, potentially affecting its absorption and distribution . .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4’-Methoxy-3’-methyl-2,2,2-trifluoroacetophenone. Factors such as temperature, pH, and the presence of other compounds can affect its stability and activity . .
properties
IUPAC Name |
2,2,2-trifluoro-1-(4-methoxy-3-methylphenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F3O2/c1-6-5-7(3-4-8(6)15-2)9(14)10(11,12)13/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCQDIOQETYWJRX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)C(F)(F)F)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30505331 |
Source
|
| Record name | 2,2,2-Trifluoro-1-(4-methoxy-3-methylphenyl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30505331 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4'-Methoxy-3'-methyl-2,2,2-trifluoroacetophenone | |
CAS RN |
75822-11-6 |
Source
|
| Record name | 2,2,2-Trifluoro-1-(4-methoxy-3-methylphenyl)ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=75822-11-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,2,2-Trifluoro-1-(4-methoxy-3-methylphenyl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30505331 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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